N-(4-ethylphenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C23H22N4O2S/c1-3-16-4-8-18(9-5-16)25-22(28)15-30-23-21-14-20(26-27(21)13-12-24-23)17-6-10-19(29-2)11-7-17/h4-14H,3,15H2,1-2H3,(H,25,28)
• InChI Key: ZBQMANKGLNODJM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H22N4O2S
• Molecular Weight: 418.5 g/mol
• CAS No.: 1021229-06-0

Description

N-(4-ethylphenyl)-2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives has demonstrated their utility in synthesizing coordination complexes with metals such as Co(II) and Cu(II). These complexes exhibit significant antioxidant activity, suggesting potential applications in mitigating oxidative stress-related conditions (Chkirate et al., 2019).

Anticancer and Antimicrobial Properties

Another study focuses on the computational and pharmacological evaluation of novel heterocyclic derivatives, including 1,3,4-oxadiazole and pyrazoles, for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These compounds demonstrate a range of biological activities, making them candidates for further investigation in drug development (Faheem, 2018).

Glutaminase Inhibitors for Cancer Therapy

A study on BPTES analogs, including derivatives of pyrazole-acetamide, highlights their role as potent and selective inhibitors of kidney-type glutaminase (GLS), a therapeutic target in cancer. These inhibitors can attenuate the growth of cancer cells in vitro and in vivo, showcasing their potential in cancer treatment (Shukla et al., 2012).

Synthesis and Characterization of Novel Derivatives

Research into the synthesis and characterization of novel thiazole derivatives that incorporate a pyrazole moiety has been conducted. These compounds were evaluated for their antimicrobial activities, indicating their potential as new antimicrobial agents (Saravanan et al., 2010).

Protein Tyrosine Phosphatase 1B Inhibitors

In the quest for new antidiabetic agents, 2-(4-methoxyphenyl)ethyl acetamide derivatives have been synthesized and evaluated for their inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), a target for type 2 diabetes treatment. These studies validate the compound's potential application in antidiabetic drug development (Saxena et al., 2009).